N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-N'-(4-methoxyphenyl)urea

• IUPAC Name: 1-(4-methoxyphenyl)-3-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C14H18N4O2S/c1-9(2)8-12-17-18-14(21-12)16-13(19)15-10-4-6-11(20-3)7-5-10/h4-7,9H,8H2,1-3H3,(H2,15,16,18,19)
• InChI Key: XYTDAXWNSQEDOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C(S1)NC(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol

Description

N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-N'-(4-methoxyphenyl)urea is a compound that has garnered attention in the scientific community due to its structure and potential bioactivities. Research on this compound spans synthesis methods, structural analysis, chemical reactions, and property evaluations.

Synthesis Analysis

The synthesis of thiadiazol-urea derivatives often involves the reaction of amino-thiadiazoles with various isocyanates. A specific method includes the reaction of 2-amino-5-(pyrid-4-yl)-1,3,4-thiadiazole with different benzoyl isocyanates to produce compounds with diverse fungicidal activities (Xin-jian Song, Xiao-Hong Tan, & Yan‐Gang Wang, 2008).

Molecular Structure Analysis

X-ray crystallography reveals the compound's molecular structure, showcasing a planar urea scaffold attributed to intramolecular hydrogen bonding. This planarity and the presence of intermolecular hydrogen bonds contribute to its stable crystalline form. For example, a similar compound crystallizes in the triclinic space group P − 1, exhibiting significant intermolecular π–π stacking interactions (Xin-jian Song et al., 2008).